Cas no 133232-58-3 (5-Iodotoluic Acid)

5-Iodotoluic Acid Properties

Names and Identifiers

• 4-Iodo-2-methylbenzoic Acid
• 4-Iod-2-methyl-benzoesaeure
• 4-iodo-2-methoxy benzoic acid
• 4-iodo-2-methyl-benzoic acid
• 4-Jod-2-methoxy-benzoesaeure
• 4-Jod-2-methyl-benzoesaeure
• Benzoic acid,4-iodo-2-methoxy
• 4-Iodo-2-methylbenzoicAcid
• KISJQMPHSCFGKR-UHFFFAOYSA-N
• Benzoic acid, 4-iodo-2-methyl-
• FCH1387126
• RP06352
• TRA0053637
• SY020057
• AB0039903
• Y7429
• +Expand

• MDL： MFCD14698511
• InChIKey： KISJQMPHSCFGKR-UHFFFAOYSA-N
• Inchi： 1S/C8H7IO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H,10,11)
• SMILES： IC1C([H])=C([H])C(C(=O)O[H])=C(C([H])([H])[H])C=1[H]

Computed Properties

• Exact Mass: 261.94900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 11
• Complexity: 158
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.29780
• PSA: 37.30000
• Melting Point: 188-190°C

5-Iodotoluic Acid Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

5-Iodotoluic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%